2-Ethoxy-5-(4-fluorophenyl)aniline

• Molecular Formula: C14H14FNO
• Molecular Weight: 231.26 g/mol
• IUPAC Name: 2-ethoxy-5-(4-fluorophenyl)aniline
• InChI: InChI=1S/C14H14FNO/c1-2-17-14-8-5-11(9-13(14)16)10-3-6-12(15)7-4-10/h3-9H,2,16H2,1H3
• InChI Key: LBMIVZYOHKHZDA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=CC=C(C=C2)F)N

Description

2-Ethoxy-5-(4-fluorophenyl)aniline is an aromatic amine derivative featuring an ethoxy group (-OCH₂CH₃) at the 2-position and a 4-fluorophenyl substituent (-C₆H₄F) at the 5-position of the aniline ring. This compound’s structure combines electron-donating (ethoxy) and electron-withdrawing (fluoroaryl) groups, influencing its electronic properties, solubility, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethoxy-5-(4-fluorophenyl)aniline typically involves the following steps:

Nitration and Reduction: The starting material, 4-fluoroaniline, undergoes nitration to form 4-fluoronitrobenzene. This intermediate is then reduced to 4-fluoroaniline.

Ethoxylation: The 4-fluoroaniline is then subjected to ethoxylation using ethyl iodide in the presence of a base such as potassium carbonate to yield 2-ethoxy-5-(4-fluorophenyl)aniline.

Industrial Production Methods

Industrial production methods for 2-Ethoxy-5-(4-fluorophenyl)aniline may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

2-Ethoxy-5-(4-fluorophenyl)aniline can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: Electrophilic aromatic substitution reactions can introduce various substituents onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens (chlorine, bromine) and nitrating agents (nitric acid) are used under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can introduce halogens or nitro groups onto the aromatic ring.

Scientific Research Applications

2-Ethoxy-5-(4-fluorophenyl)aniline has several scientific research applications:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those with potential anti-inflammatory and anticancer properties.

Materials Science: This compound is explored for its potential use in the development of advanced materials, including polymers and coatings.

Biological Studies: It serves as a probe in biological studies to understand the interaction of aniline derivatives with biological targets.

Industrial Applications: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Ethoxy-5-(4-fluorophenyl)aniline involves its interaction with specific molecular targets. In medicinal chemistry, it may act by inhibiting enzymes or receptors involved in disease pathways. The exact molecular targets and pathways depend on the specific application and the structure of the compound.

Comparison with Similar Compounds

Structural and Substituent Analysis

The table below compares key structural features of 2-Ethoxy-5-(4-fluorophenyl)aniline with related compounds from the evidence:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
2-Ethoxy-5-(4-fluorophenyl)aniline	-OCH₂CH₃ (2), -C₆H₄F (5)	C₁₄H₁₄FNO	231.27	Ethoxy + 4-fluorophenyl	N/A
N-(4-fluorophenyl)-2-methoxy-5-methyl-aniline	-OCH₃ (2), -CH₃ (5), -C₆H₄F (N-linked)	C₁₄H₁₃FNO	231.26	Methoxy + methyl + 4-fluorophenyl
2-(4-ethoxyphenoxy)-5-(trifluoromethyl)aniline	-OCH₂CH₃ (phenoxy), -CF₃ (5)	C₁₅H₁₄F₃NO₂	297.28	Ethoxyphenoxy + trifluoromethyl
2-{4-[(2,5-difluorophenyl)methoxy]phenoxy}-5-ethoxyaniline	-OCH₂CH₃ (5), -OCH₂C₆H₃F₂ (4)	C₂₁H₁₉F₂NO₃	371.38	Difluorobenzyloxy + ethoxy
2-Ethoxy-5-(1,3-thiazol-2-yl)aniline	-OCH₂CH₃ (2), -C₃H₂NS (5)	C₁₁H₁₂N₂OS	220.29	Ethoxy + thiazolyl

Key Observations:

• The 4-fluorophenyl group introduces steric bulk and electron withdrawal, contrasting with trifluoromethyl (-CF₃, ) or thiazolyl groups ().
• Electronic Properties : Compounds with trifluoromethyl () or difluorophenyl () substituents exhibit stronger electron-withdrawing effects than 4-fluorophenyl, reducing basicity and altering reactivity in electrophilic substitution reactions.

Physicochemical and Reactivity Comparisons

• Solubility : The ethoxy group improves solubility in polar organic solvents compared to purely hydrophobic substituents (e.g., trifluoromethyl in ). However, the 4-fluorophenyl group may reduce aqueous solubility relative to hydroxylated analogs.
• Reactivity: Electrophilic Aromatic Substitution: The ethoxy group directs incoming electrophiles to the para and ortho positions, while the 4-fluorophenyl group may sterically hinder these reactions compared to smaller substituents (e.g., -CF₃ in ). Nucleophilic Reactivity: The amino group in 2-Ethoxy-5-(4-fluorophenyl)aniline is less basic than in non-fluorinated analogs due to electron withdrawal from the 4-fluorophenyl group.